Cas no 2080-58-2 (1,3-dithiolan-2-one)

• Product Name: 1,3-dithiolan-2-one
• CAS No: 2080-58-2
• MF: C₃H₄OS₂
• MW: 120.193258285522
• CID: 864544
• PubChem ID: 123140
• Update Time: 2025-04-19

1,3-dithiolan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-dithiolan-2-one
• 1,3-Dithiacyclopentane-2-one

• Inchi： 1S/C3H4OS2/c4-3-5-1-2-6-3/h1-2H2
• InChI Key： ZBEWVJOWXJNDGJ-UHFFFAOYSA-N
• SMILES： S1C(=O)SCC1

Computed Properties

• Exact Mass: 119.97042
• Monoisotopic Mass: 119.97035709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 63.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes 1,3-dithiolanes